chemical structure and physical properties of 2-Cyano-4-morpholinophenylboronic acid
chemical structure and physical properties of 2-Cyano-4-morpholinophenylboronic acid
Engineering Biaryl Scaffolds: A Technical Guide to 2-Cyano-4-morpholinophenylboronic Acid in Medicinal Chemistry
As a Senior Application Scientist in drug discovery and synthetic methodology, I frequently encounter the challenge of balancing molecular reactivity, aqueous solubility, and target-binding affinity. 2-Cyano-4-morpholinophenylboronic acid (CAS: 2225179-08-6) represents a highly specialized, multifunctional building block that addresses these challenges simultaneously[1].
Rather than relying on generic cross-coupling protocols, this whitepaper deconstructs the chemical structure, physical properties, and mechanistic utility of this compound. By understanding the causality behind its functional groups, researchers can deploy it effectively in palladium-catalyzed Suzuki-Miyaura cross-couplings to generate advanced biaryl scaffolds.
Structural & Mechanistic Rationale
The molecular architecture of 2-Cyano-4-morpholinophenylboronic acid is rationally designed for late-stage functionalization and target engagement. Each functional group serves a distinct chemical and biological purpose:
-
Boronic Acid (-B(OH)₂): The primary handle for carbon-carbon bond formation. It undergoes transmetalation with palladium intermediates to yield biaryl compounds[2].
-
Ortho-Cyano Group (-CN): Acts as a strong electron-withdrawing group (EWG). While it slightly reduces the nucleophilicity of the boronic acid, it provides a crucial hydrogen-bond acceptor for kinase hinge-binding in medicinal chemistry. Furthermore, its ortho-positioning introduces steric hindrance, which necessitates specific catalyst selection to prevent competitive protodeboronation[3].
-
Para-Morpholino Group: An electron-donating group (EDG) that counteracts the electronic pull of the cyano group, stabilizing the boronic acid. Crucially, the morpholine ring is a privileged pharmacophore that dramatically enhances aqueous solubility and acts as a solvent-exposed motif in kinase inhibitors[4].
Caption: Functional group causality and structural rationale of 2-Cyano-4-morpholinophenylboronic acid.
Physical and Chemical Properties
Accurate physical data is critical for precise reaction stoichiometry, handling, and storage. Because boronic acids are prone to dehydration (forming boroxines) and oxidation, understanding these parameters ensures experimental reproducibility.
| Property | Value | Scientific Implication |
| IUPAC Name | (2-cyano-4-morpholin-4-ylphenyl)boronic acid | Standardized nomenclature for structural identification[1]. |
| CAS Number | 2225179-08-6 | Unique registry identifier for procurement[5]. |
| Molecular Formula | C₁₁H₁₃BN₂O₃ | Used for exact mass calculation in LC-MS[1]. |
| Molecular Weight | 232.05 g/mol | Essential for stoichiometric calculations[6]. |
| Appearance | Solid powder | Typical for arylboronic acids; requires proper weighing techniques. |
| Storage Conditions | 2-8°C, Inert Atmosphere | Prevents oxidative degradation and protodeboronation over time. |
Synthetic Utility: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is the cornerstone of biaryl synthesis[7]. However, for 2-Cyano-4-morpholinophenylboronic acid, the ortho-cyano group necessitates highly optimized conditions to overcome steric bulk and electronic deactivation.
Causality of Experimental Choices:
-
Catalyst Selection: Pd(dppf)Cl₂ is preferred over standard Pd(PPh₃)₄. The bidentate dppf ligand enforces a cis-geometry at the palladium center, which accelerates the reductive elimination step, effectively overcoming the steric hindrance imposed by the ortho-cyano group[8].
-
Base Activation: Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) is required. The base coordinates with the boronic acid to form a negatively charged, highly reactive boronate complex, which is the actual species that undergoes transmetalation[2].
-
Solvent System: A biphasic system of 1,4-Dioxane and Water (typically 4:1) ensures the solubility of both the organic electrophile and the inorganic base, maximizing the interfacial reaction rate.
Caption: Mechanistic workflow of the Suzuki-Miyaura catalytic cycle for biaryl scaffold generation.
Applications in Medicinal Chemistry
Biaryl compounds containing cyano and morpholine motifs are ubiquitous in modern therapeutics. Specifically, morpholino-substituted aryl systems have been heavily utilized in the discovery of potent kinase inhibitors, such as those targeting FLT3 mutations in Acute Myeloid Leukemia (AML)[4].
In these architectures, the morpholine oxygen acts as a solvent-exposed solubilizing group, improving the drug's pharmacokinetic profile. Simultaneously, the biaryl axis projects the cyano group deep into the ATP-binding pocket, allowing it to interact with critical gatekeeper residues via hydrogen bonding or dipole-dipole interactions[4].
Self-Validating Experimental Protocol: Biaryl Synthesis
To ensure trustworthiness and reproducibility, the following protocol incorporates self-validating checkpoints. This methodology describes the coupling of 2-Cyano-4-morpholinophenylboronic acid with a generic aryl bromide.
Step-by-Step Methodology:
-
Preparation & Degassing: In an oven-dried Schlenk flask, combine the aryl bromide (1.0 equiv), 2-Cyano-4-morpholinophenylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).
-
Causality: Using 1.2 equivalents of the boronic acid compensates for any competitive protodeboronation caused by the electron-withdrawing cyano group[3].
-
-
Solvent Addition: Add degassed 1,4-Dioxane (0.2 M) and 2M aqueous K₂CO₃ (3.0 equiv).
-
Validation Checkpoint 1: The solution should transition from a pale yellow to a deep red/brown upon dissolution and catalyst activation. If the solution turns black immediately, palladium black has precipitated, indicating oxygen contamination.
-
-
Reaction Execution: Heat the biphasic mixture to 90°C under a strict argon atmosphere for 12 hours.
-
Causality: Argon prevents the oxidative homocoupling of the boronic acid, which would consume the reagent and complicate purification.
-
-
Reaction Monitoring (Self-Validation): Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 7:3).
-
Validation Checkpoint 2: The complete disappearance of the aryl bromide peak and the emergence of a new product mass (M+H) confirms successful transmetalation and reductive elimination.
-
-
Workup & Purification: Cool the mixture to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to isolate the pure biaryl product.
References
-
[1] 2-Cyano-4-morpholinophenylboronic acid | C11H13BN2O3 | CID 124926689. National Center for Biotechnology Information (PubChem). Available at:[Link]
-
[6] 2-Cyano-4-morpholinophenylboronic acid Molecular Weight Data. National Center for Biotechnology Information (PubChem). Available at:[Link]
-
[7] Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of Greenwich. Available at:[Link]
-
[8] Palladium-Catalyzed Cyanomethylation of Aryl Halides through Domino Suzuki Coupling–Isoxazole Fragmentation. Journal of the American Chemical Society (ACS Publications). Available at:[Link]
-
[2] Organoborane coupling reactions (Suzuki coupling). PubMed Central (PMC) - NIH. Available at:[Link]
-
[4] Discovery of a Potent FLT3 Inhibitor (E)-4-(3-(3-Fluoro-4-(morpholinomethyl)styryl)-1H-indazol-6-yl)pyridin-2-amine for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]
Sources
- 1. 2-Cyano-4-morpholinophenylboronic acid | C11H13BN2O3 | CID 124926689 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. 2-Cyano-4-morpholinophenylboronic acid | 2225179-08-6 [amp.chemicalbook.com]
- 6. 2-Cyano-4-morpholinophenylboronic acid | C11H13BN2O3 | CID 124926689 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. gala.gre.ac.uk [gala.gre.ac.uk]
- 8. pubs.acs.org [pubs.acs.org]
